Cas no 2413897-58-0 (tert-butyl N-cyclopropyl-N-[(1-hydroxycyclobutyl)methyl]carbamate)

• Product Name: tert-butyl N-cyclopropyl-N-[(1-hydroxycyclobutyl)methyl]carbamate
• CAS No: 2413897-58-0
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5975683
• PubChem ID: 165769111
• Update Time: 2025-10-29

tert-butyl N-cyclopropyl-N-[(1-hydroxycyclobutyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-cyclopropyl-N-[(1-hydroxycyclobutyl)methyl]carbamate
• 2413897-58-0
• EN300-7342703

• Inchi： 1S/C13H23NO3/c1-12(2,3)17-11(15)14(10-5-6-10)9-13(16)7-4-8-13/h10,16H,4-9H2,1-3H3
• InChI Key： WLHWGRJQVIMTLG-UHFFFAOYSA-N
• SMILES： OC1(CCC1)CN(C(=O)OC(C)(C)C)C1CC1

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-cyclopropyl-N-[(1-hydroxycyclobutyl)methyl]carbamate

tert-butyl N-cyclopropyl-N-[(1-hydroxycyclobutyl)methyl]carbamate (CAS No: 2413897-58-0)

The compound tert-butyl N-cyclopropyl-N-[(1-hydroxycyclobutyl)methyl]carbamate, identified by the CAS number 2413897-58-0, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely studied for their diverse functionalities and reactivity. The structure of this molecule incorporates a tert-butyl group, a cyclopropyl moiety, and a hydroxycyclobutane derivative, making it a unique compound with intriguing chemical properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern methodologies such as organocatalysis and transition-metal-mediated reactions. The synthesis of tert-butyl N-cyclopropyl-N-[(1-hydroxycyclobutyl)methyl]carbamate involves multiple steps, including the formation of intermediates with high stereochemical control. These methods have been optimized to ensure high yields and purity, which are critical for its application in research and development.

The structural features of this compound make it an attractive candidate for exploring its biological activity. Studies have shown that the cyclopropyl group can impart unique electronic and steric effects, potentially influencing the molecule's interaction with biological targets. Additionally, the hydroxycyclobutane moiety introduces hydrophilic properties, which could enhance solubility and bioavailability in physiological conditions.

In terms of applications, tert-butyl N-cyclopropyl-N-[(1-hydroxycyclobutyl)methyl]carbamate has shown promise in drug discovery programs targeting various diseases. Its ability to modulate enzyme activity or bind to specific receptors makes it a valuable tool for researchers in the pharmaceutical industry. Recent studies have highlighted its potential as a lead compound for developing novel therapeutic agents against cancer and neurodegenerative disorders.

The integration of computational chemistry techniques has further enhanced our understanding of this compound's behavior at the molecular level. Advanced molecular modeling studies have provided insights into its conformational flexibility and binding affinity towards target proteins. These findings have been instrumental in guiding medicinal chemists to design more effective derivatives with improved pharmacokinetic profiles.

In conclusion, tert-butyl N-cyclopropyl-N-[(1-hydroxycyclobutyl)methyl]carbamate (CAS No: 2413897-58-0) represents a cutting-edge compound with multifaceted applications in chemistry and pharmacology. Its unique structure, combined with recent advancements in synthetic and computational methods, positions it as a key player in the development of innovative solutions across various scientific domains.